Cas no 400784-72-7 (4-[11-(4-hydroxyphenyl)henicosan-11-yl]phenol)

• Product Name: 4-[11-(4-hydroxyphenyl)henicosan-11-yl]phenol
• CAS No: 400784-72-7
• MF: C₃₃H₅₂O₂
• MW: 480.764790534973
• CID: 1511888
• PubChem ID: 71362337
• Update Time: 2025-04-21

4-[11-(4-hydroxyphenyl)henicosan-11-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[11-(4-hydroxyphenyl)henicosan-11-yl]phenol
• 400784-72-7
• DTXSID50785971
• 4,4'-(Henicosane-11,11-diyl)diphenol

• Inchi： 1S/C33H52O2/c1-3-5-7-9-11-13-15-17-27-33(29-19-23-31(34)24-20-29,30-21-25-32(35)26-22-30)28-18-16-14-12-10-8-6-4-2/h19-26,34-35H,3-18,27-28H2,1-2H3
• InChI Key： QCTWQHWKBZELKU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 480.396730897g/mol
• Monoisotopic Mass: 480.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 40.5Ų